N-[4-Acetyl-2-(2,4-difluorophenoxy)phenyl]methanesulfonamide

• CAS No.: 116686-15-8
• Product Name: N-[4-Acetyl-2-(2,4-difluorophenoxy)phenyl]methanesulfonamide
• Molecular Formula: C15H13F2NO4S
• Molecular Weight: 341.3 g/mol
• IUPAC Name: N-[4-acetyl-2-(2,4-difluorophenoxy)phenyl]methanesulfonamide
• Standard InChI: InChI=1S/C15H13F2NO4S/c1-9(19)10-3-5-13(18-23(2,20)21)15(7-10)22-14-6-4-11(16)8-12(14)17/h3-8,18H,1-2H3
• Standard InChIKey: DIIYLGZNZGPXRR-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=C(C=C1)NS(=O)(=O)C)OC2=C(C=C(C=C2)F)F
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)NS(=O)(=O)C)OC2=C(C=C(C=C2)F)F
• Appearance: Solid powder
• Description: FK3311 is a cyclooxygenase-2 (COX-2) inhibitor. FK3311 has protective effects on hepatic ischemia-reperfusion injury stemming from the marked inhibition of TxA2. Ischemia-reperfusion injury is induced by activation of the arachidonic acid cascade following the induction of cyclooxygenase-2.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4'-acetyl-2'-(2,4-difluorophenoxy)methanesulfonanilide; FK 3311; FK-3311; FK3311
• Reference: 1: Oshima K, Yabata Y, Yoshinari D, Takeyoshi I. The effects of cyclooxygenase (COX)-2 inhibition on ischemia-reperfusion injury in liver transplantation. J Invest Surg. 2009 Jul-Aug;22(4):239-45. PubMed PMID: 19842898.; 2: Otani Y, Takeyoshi I, Yoshinari D, Matsumoto K, Morishita Y. Effects of the COX-2 inhibitor FK3311 on ischemia - reperfusion injury in the rat lung. J Invest Surg. 2007 May-Jun;20(3):175-80. PubMed PMID: 17613692.; 3: Kobayashi M, Takeyoshi I, Kurabayashi M, Matsumoto K, Morishita Y. The effects of a cyclooxygenase-2 inhibitor, FK3311, on total hepatic ischemia-reperfusion injury of the rat. Hepatogastroenterology. 2007 Mar;54(74):522-6. PubMed PMID: 17523312.; 4: Oshima K, Takeyoshi I, Tsutsumi H, Mohara J, Ohki S, Koike N, Nameki T, Matsumoto K, Morishita Y. Inhibition of cyclooxygenase-2 improves cardiac function following long-term preservation. J Surg Res. 2006 Oct;135(2):380-4. Epub 2006 May 19. PubMed PMID: 16713604.; 5: Kawata K, Takeyoshi I, Iwanami K, Sunose Y, Tsutsumi H, Ohwada S, Matsumoto K, Morishita Y. The effects of a selective cyclooxygenase-2 inhibitor on small bowel ischemia-reperfusion injury. Hepatogastroenterology. 2003 Nov-Dec;50(54):1970-4. PubMed PMID: 14696445.; 6: Sunose Y, Takeyoshi I, Tsutsumi H, Ohwada S, Oriuchi N, Matsumoto K, Morishita Y. Effect of a cyclooxygenase-2 inhibitor, FK3311, in a canine lung transplantation model. Ann Thorac Surg. 2001 Oct;72(4):1165-71; discussion 1171-2. PubMed PMID: 11603431.; 7: Takeyoshi I, Sunose Y, Iwazaki S, Tsutsumi H, Aiba M, Kasahara M, Ohwada S, Matsumoto K, Morishita Y. The effect of a selective cyclooxygenase-2 inhibitor in extended liver resection with ischemia in dogs. J Surg Res. 2001 Sep;100(1):25-31. PubMed PMID: 11516201.; 8: Sunose Y, Takeyoshi I, Ohwada S, Tsutsumi H, Iwazaki S, Kawata K, Kawashima Y, Kasahara M, Matsumoto K, Morishita Y. Selective cyclooxygenase-2 inhibitor ameliorates warm ischemia-reperfusion injury of the canine liver. Transplant Proc. 2001 Feb-Mar;33(1-2):862. PubMed PMID: 11267104.; 9: Sunose Y, Takeyoshi I, Ohwada S, Tsutsumi H, Iwazaki S, Kawata K, Kawashima Y, Tomizawa N, Matsumoto K, Morishita Y. The effect of cyclooxygenase-2 inhibitor FK3311 on ischemia-reperfusion injury in a canine total hepatic vascular exclusion model. J Am Coll Surg. 2001 Jan;192(1):54-62. PubMed PMID: 11192923.; 10: Sunose Y, Takeyoshi I, Tsutsumi H, Kawata K, Tokumine M, Iwazaki S, Tomizawa N, Ohwada S, Matsumoto K, Morishita Y. Effects of FK3311 on pulmonary ischemia-reperfusion injury in a canine model. J Surg Res. 2001 Feb;95(2):167-73. PubMed PMID: 11162041.; 11: Kasahara M, Takeyoshi I, Ohwada S, Sunose Y, Iwazaki S, Aiba M, Tomizawa N, Tsutsumi H, Kawashima Y, Ogawa T, Kawate S, Matsumoto K, Morishita Y. Effect of FK3311 on ischemia-reperfusion injury in canine pulmonary models. Transplant Proc. 2000 Nov;32(7):2430-1. PubMed PMID: 11120230.; 12: Takeyoshi I, Sunose Y, Iwazaki S, Tsutsumi H, Aiba M, Tomizawa N, Kawashima Y, Kasahara M, Kawate S, Ogawa T, Ohwada S, Matsumoto K, Morishita Y. The effect of cyclooxygenase 2 inhibitor (FK3311) on ischemia-reperfusion injury with hepatectomy in dogs. Transplant Proc. 2000 Nov;32(7):2322-3. PubMed PMID: 11120183.; 13: Tsuji K, Nakamura K, Konishi N, Tojo T, Ochi T, Senoh H, Matsuo M. Studies on anti-inflammatory agents. IV. Synthesis and pharmacological properties of 1,5-diarylpyrazoles and related derivatives. Chem Pharm Bull (Tokyo). 1997 Jun;45(6):987-95. PubMed PMID: 9214705.; 14: Nakamura K, Ochi T, Matsuo M. [Stereoselective synthesis and pharmacological properties of metabolites of new antiinflammatory agent. 4'-Acetyl-2'-(2,4-difluorophenoxy)methanesulfonanilide (FK3311)]. Yakugaku Zasshi. 1995 Nov;115(11):928-36. Japanese. PubMed PMID: 8568636.; 15: Nakamura K, Tsuji K, Konishi N, Matsuo M. Studies on antiinflammatory agents. III. Synthesis and pharmacological properties of metabolites of 4'-acetyl-2'-(2,4-difluorophenoxy)methanesulfonanilide (FK3311). Chem Pharm Bull (Tokyo). 1993 Nov;41(11):2050-2. PubMed PMID: 8293528.
• PubChem Compound: 164009
• Last Modified: Nov 11 2021